Allyl hexanoate

Specification

• Description: Allyl hexanoate is a volatile flavoring compound with a pineapple flavor. It is naturally found in pineapple, baked potatoes and mushrooms. Allyl hexanoate is used as a flavoring agent in chewing gum, candies and baked goods.; Allyl hexanoate is a volatile flavoring compound with a pineapple flavor. It is naturally found in baked potatoes and mushrooms. Allyl hexanoate is used as a flavoring agent in chewing gum, candies and baked goods.; 2-Propenyl hexanoate, also known as allyl caproate or allocopen, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Propenyl hexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Propenyl hexanoate has been primarily detected in urine. Within the cell, 2-propenyl hexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. 2-Propenyl hexanoate is a sweet, arrack, and cognac tasting compound that can be found in fruits, mushrooms, and potato. This makes 2-propenyl hexanoate a potential biomarker for the consumption of these food products.
• CAS No.: 123-68-2
• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: prop-2-enyl hexanoate
• Standard InChI: InChI=1S/C9H16O2/c1-3-5-6-7-9(10)11-8-4-2/h4H,2-3,5-8H2,1H3
• Standard InChI Key: RCSBILYQLVXLJG-UHFFFAOYSA-N
• SMILES: CCCCCC(=O)OCC=C
• Canonical SMILES: CCCCCC(=O)OCC=C
• Boiling Point: 186.0 °C